Cas no 921579-47-7 (3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 921579-47-7
• MF: C₂₁H₂₀BrN₃O₃
• MW: 442.305804252625
• CID: 6048175
• PubChem ID: 41241203
• Update Time: 2025-05-20

3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• 3-bromo-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• AKOS024630124
• 921579-47-7
• 3-bromo-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• 3-bromo-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• F2236-0469

• Inchi： 1S/C21H20BrN3O3/c1-2-28-18-8-6-15(7-9-18)19-10-11-20(26)25(24-19)13-12-23-21(27)16-4-3-5-17(22)14-16/h3-11,14H,2,12-13H2,1H3,(H,23,27)
• InChI Key： NRGZGSCPNFNZOM-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 441.06880g/mol
• Monoisotopic Mass: 441.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Chemical Profile of 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 921579-47-7)

3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 921579-47-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzamide class, which is well-documented for its pharmacological relevance in various therapeutic applications. The presence of a bromine substituent and a pyridazine core enhances its molecular complexity, making it an intriguing candidate for further investigation.

The chemical structure of 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide consists of multiple functional groups that contribute to its reactivity and interaction with biological targets. The benzamide moiety is a well-known pharmacophore that exhibits binding affinity to numerous enzymes and receptors. Specifically, the amide bond in benzamides often plays a crucial role in modulating biological pathways by acting as an intermediate in drug-receptor interactions.

One of the most notable features of this compound is the pyridazine ring, which is embedded within the molecular framework. Pyridazines are heterocyclic compounds that have been extensively studied for their potential applications in drug development. The 1,6-dihydropyridazine scaffold, in particular, has shown promise in inhibiting various enzymes and receptors associated with inflammatory and metabolic disorders. The bromine substituent at the 3-position of the benzamide ring further enhances the compound's potential as a bioactive molecule by introducing electrophilic centers that can participate in nucleophilic substitution reactions, facilitating further derivatization and functionalization.

The 4-ethoxyphenyl group attached to the pyridazine ring adds another layer of complexity to the molecule. Ethoxyphenyl derivatives are known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these structural elements suggests that 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide may possess multiple pharmacological effects, making it a valuable candidate for therapeutic intervention.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways through targeted inhibition of specific enzymes and receptors. The benzamide class of compounds has been extensively explored for their anti-inflammatory properties, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The structural features of 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide, including the benzamide moiety and the pyridazine core, position it as a potential lead compound for further development.

Moreover, the presence of a bromine substituent suggests that this compound may be amenable to further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions would allow for the introduction of additional functional groups at strategic positions within the molecule, enhancing its binding affinity and selectivity towards specific biological targets. Such modifications could lead to the development of more potent and selective therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to interact with biological targets in unique ways. Pyridazine derivatives have been shown to exhibit inhibitory activity against various enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif present in 3-bromo-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yethyl}benzamide aligns well with these findings, suggesting potential therapeutic benefits in conditions associated with excessive inflammation.

The 4-ethoxyphenyl group also contributes to the compound's potential bioactivity by providing a hydrophobic surface that can interact with lipid rafts and membrane-bound receptors. This feature is particularly relevant for drugs designed to modulate signaling pathways involving G protein-coupled receptors (GPCRs). By targeting these receptors, 3-bromo-N-{2-(4-hydroxyphenyl)-6-methylpyrimidinone derivatives have shown promise in treating various diseases, including neurological disorders and cardiovascular diseases.

In conclusion,3-bromo-N-{2-(4-hydroxyphenyl)-6-methylpyrimidinone derivatives are highly versatile molecules with significant potential for further development into therapeutic agents. Their unique structural features, including the benzamide moiety,pyridazine core, bromine substituent,and 4-hydroxyphenyl group,make them attractive candidates for modulating inflammatory pathways and interacting with membrane-bound receptors. Further research is warranted to explore their full pharmacological profile and develop novel derivatives with enhanced efficacy and selectivity.